Cas no 2380-21-4 (Octadecanoic acid, 6-oxo-, methyl ester)
2380-21-4 structure
Product Name:Octadecanoic acid, 6-oxo-, methyl ester
CAS No:2380-21-4
MF:C19H36O3
MW:312.48734664917
CID:1415124
PubChem ID:594080
Update Time:2025-04-20
Octadecanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Octadecanoic acid, 6-oxo-, methyl ester
- methyl 6-oxooctadecanoate
- NTGKIGJRNOPHEY-UHFFFAOYSA-N
- Methyl 6-oxooctadecanoate #
- Methyl-6-oxodecanoate
- methyl 6-ketostearate
- DTXSID30344040
- 2380-21-4
-
- Inchi: 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-15-18(20)16-13-14-17-19(21)22-2/h3-17H2,1-2H3
- InChI Key: NTGKIGJRNOPHEY-UHFFFAOYSA-N
- SMILES: O=C(CCCCC(=O)OC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 312.26658
- Monoisotopic Mass: 312.26644501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 17
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Octadecanoic acid, 6-oxo-, methyl ester Related Literature
-
Izumi Yamamoto,Gildas P. Deniau,Navnath Gavande,Mary Chebib,Graham A. R. Johnston,David O'Hagan Chem. Commun., 2011,47, 7956-7958
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
2380-21-4 (Octadecanoic acid, 6-oxo-, methyl ester) Related Products
- 2052-15-5(Butyl 4-oxopentanoate)
- 112-39-0(Methyl palmitate)
- 110-42-9(Methyl decanoate)
- 539-88-8(Ethyl levulinate)
- 627-91-8(Monomethyl adipate)
- 627-93-0(Dimethyl adipate)
- 1731-79-9(Dimethyl dodecanedioate)
- 1732-09-8(Dimethyl octanedioate)
- 1830-54-2(Dimethyl acetone-1,3-dicarboxylate)
- 624-45-3(Methyl levulinate)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk